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Introduction
Meropenem-xeruborbactam is an investigational antibiotic combination that pairs a

carbapenem antibiotic, meropenem, with a novel, broad-spectrum β-lactamase inhibitor,

xeruborbactam. Xeruborbactam is a cyclic boronate compound with potent inhibitory activity

against a wide range of serine and metallo-β-lactamases (MBLs), including key

carbapenemases that confer resistance to many currently available β-lactam antibiotics.[1][2][3]

[4] In vitro studies have demonstrated that xeruborbactam restores the activity of meropenem

against many carbapenem-resistant Enterobacterales (CRE), Pseudomonas aeruginosa, and

Acinetobacter baumannii isolates.[1][3][5] This document provides detailed protocols for the in

vitro evaluation of the meropenem-xeruborbactam combination, including methods for

determining antimicrobial susceptibility, assessing synergistic interactions, and evaluating

bactericidal activity.

Mechanism of Action
Meropenem, a carbapenem antibiotic, exerts its bactericidal effect by inhibiting bacterial cell

wall synthesis through binding to essential penicillin-binding proteins (PBPs).[6][7] However,

the emergence of β-lactamase enzymes, particularly carbapenemases, can hydrolyze the β-

lactam ring of meropenem, rendering it inactive. Xeruborbactam is a potent inhibitor of a broad

spectrum of β-lactamases, including Ambler class A, B, C, and D enzymes.[1] By binding to

and inactivating these enzymes, xeruborbactam protects meropenem from degradation,
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allowing it to reach its PBP targets and exert its antibacterial activity.[1][8] Xeruborbactam itself

has also been shown to have some intrinsic antibacterial activity against certain Gram-negative

bacteria by binding to PBPs.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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